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Compound of Interest

Compound Name: 1H-Pyrazole-4-boronic acid

Cat. No.: B1632131 Get Quote

1H-Pyrazole-4-boronic acid is a versatile building block in medicinal chemistry and organic

synthesis.[1] Its pyrazole core is a common motif in pharmacologically active compounds, while

the boronic acid moiety is crucial for various cross-coupling reactions, most notably the Suzuki-

Miyaura coupling, to form carbon-carbon bonds.[1] The solubility of this compound in organic

solvents is a critical parameter that dictates its utility in synthesis, purification, and formulation,

directly impacting reaction kinetics, yield, and the ease of product isolation. This guide aims to

provide a deep understanding of its solubility characteristics.

Physicochemical Properties
A compound's solubility is intrinsically linked to its physicochemical properties. Below is a

summary of the known properties for 1H-Pyrazole-4-boronic acid and its commonly used

pinacol ester derivative.
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Property
1H-Pyrazole-4-
boronic acid

1H-Pyrazole-4-
boronic acid
pinacol ester

Source(s)

Molecular Formula C₃H₅BN₂O₂ C₉H₁₅BN₂O₂ [1][2]

Molecular Weight 111.90 g/mol 194.04 g/mol [1][2]

Appearance
White to light orange

to green powder
Solid [1][3]

Melting Point 146-151 °C 142-146°C [2][3]

Solubility in Water Insoluble Insoluble [4]

Storage Temperature 2-8°C Room Temperature [1][2]

Predicted Solubility Profile in Organic Solvents
While specific quantitative data for 1H-Pyrazole-4-boronic acid is not widely published, we

can infer its likely solubility based on the known behavior of pyrazole and other boronic acids,

such as phenylboronic acid.[5][6][7]

General Trends:

Polar Aprotic Solvents (e.g., Acetone, 3-Pentanone): Phenylboronic acid exhibits high

solubility in ketones.[6][7] Given the polar nature of the pyrazole ring and the boronic acid

group, 1H-Pyrazole-4-boronic acid is expected to be reasonably soluble in these solvents.

Ethers (e.g., Dipropyl Ether, Tetrahydrofuran - THF): Ethers are often good solvents for

boronic acids.[6][7] Phenylboronic acid shows high solubility in dipropyl ether.[7]

Halogenated Solvents (e.g., Chloroform): Phenylboronic acid has moderate solubility in

chloroform.[6][7] A similar trend can be expected for 1H-Pyrazole-4-boronic acid.

Hydrocarbons (e.g., Methylcyclohexane): Boronic acids generally have very low solubility in

nonpolar hydrocarbon solvents.[6][7]
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Alcohols (e.g., Methanol, Ethanol): Pyrazole itself is soluble in ethanol and methanol.[5] It is

likely that 1H-Pyrazole-4-boronic acid will also show good solubility in these polar protic

solvents.

Summary of Expected Solubility:

Solvent Class Example Solvents Expected Solubility Rationale

Polar Protic Methanol, Ethanol High

The parent pyrazole is

soluble in these

solvents.[5]

Polar Aprotic
Acetone, 3-

Pentanone, THF
High

Phenylboronic acid

shows high solubility

in ketones and ethers.

[6][7]

Halogenated
Chloroform,

Dichloromethane
Moderate

Based on the

moderate solubility of

phenylboronic acid.[6]

[7]

Nonpolar
Methylcyclohexane,

Hexane
Very Low

Boronic acids typically

have poor solubility in

hydrocarbons.[6][7]

Experimental Determination of Solubility: A Step-by-
Step Protocol
Given the variability in solubility based on subtle structural changes, experimental

determination is crucial. The dynamic (synthetic) method is a reliable technique for measuring

the solubility of boronic acids.[6][8][9]

Principle: This method involves heating a solid-liquid mixture of known composition at a

controlled rate until the solid phase completely dissolves, which is detected by the

disappearance of turbidity.[6][8]

Experimental Protocol:
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Sample Preparation:

Accurately weigh a specific amount of 1H-Pyrazole-4-boronic acid into a sealed vial.

Add a precise volume or mass of the desired organic solvent to the vial.

Apparatus Setup:

Place the vial in a temperature-controlled heating block or bath equipped with a magnetic

stirrer.

Insert a temperature probe into the sample to monitor the temperature accurately.

Use a turbidity sensor or a laser beam and a photodetector to monitor the clarity of the

solution.

Measurement:

Begin stirring the mixture to ensure homogeneity.

Slowly increase the temperature of the heating block at a constant rate (e.g., 0.1-0.5

°C/min).[8]

Continuously monitor the turbidity of the solution.

Data Acquisition:

Record the temperature at which the last solid particles disappear, and the solution

becomes completely clear. This is the dissolution temperature for that specific

composition.

Repeat the experiment with different compositions of solute and solvent to construct a

solubility curve (solubility vs. temperature).

Causality Behind Experimental Choices:

Slow Heating Rate: A slow and constant heating rate ensures that the system remains close

to thermodynamic equilibrium, providing an accurate dissolution temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1632131?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_of_4_Butylsulfinyl_phenyl_boronic_acid_in_Organic_Solvents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vigorous Stirring: Continuous stirring prevents sedimentation and ensures a uniform

temperature throughout the sample.

Turbidity Measurement: This provides an objective and sensitive endpoint for determining

the complete dissolution of the solid.

Visualization of Factors Influencing Solubility
The solubility of 1H-Pyrazole-4-boronic acid is a multifactorial property. The following diagram

illustrates the key relationships.

Solubility of
1H-Pyrazole-4-boronic acid

Solute Properties

influences

pKalogP Crystal Lattice Energy

Solvent Properties

influences

PolarityH-Bonding Capability

System Conditions

influences

Temperature Pressure

Click to download full resolution via product page

Caption: Factors influencing the solubility of 1H-Pyrazole-4-boronic acid.

Conclusion
While a comprehensive, publicly available dataset on the solubility of 1H-Pyrazole-4-boronic
acid in a wide array of organic solvents is currently lacking, this guide provides a robust

framework for understanding and predicting its solubility based on the behavior of analogous

compounds. The provided experimental protocol offers a reliable method for researchers to

determine precise solubility data tailored to their specific applications. A thorough

understanding and experimental verification of solubility are paramount for the successful

application of this versatile compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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